4-(benzyloxy)-1-isopentyl-2(1H)-pyridinone
Cat. No. B8368363
M. Wt: 271.35 g/mol
InChI Key: DUYGHALLBNXWBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902203B2
Procedure details
A solution of 4-benzyloxy-1H-pyridin-2-one (1.0 g, 4.97 mmol) and 1,8-diazabicyclo[5.4.0]undec-7-ene (1.86 mL, 12.43 mmol) and 1-bromo-3-methyl butane (0.715 mL, 5.96 mmol) in N,N-dimethylacetamide (20 mL) was heated at 65° C. for 5 days. The solution was cooled to about 25° C. and partitioned between 10% aqueous ammonium chloride and dichloromethane, the organic layer separated and concentrated under reduced pressure. The residue was chromatographed on silica gel, eluting with 1% methanol in dichloromethane to provide the title compound (0.569 g, 42%).
Name
Yield
42%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:8][C:9]1[CH:14]=[CH:13][NH:12][C:11](=[O:15])[CH:10]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.N12CCCN=C1CCCCC2.Br[CH2:28][CH2:29][CH:30]([CH3:32])[CH3:31]>CN(C)C(=O)C>[CH2:1]([O:8][C:9]1[CH:14]=[CH:13][N:12]([CH2:28][CH2:29][CH:30]([CH3:32])[CH3:31])[C:11](=[O:15])[CH:10]=1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=CC(NC=C1)=O
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Name
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Quantity
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1.86 mL
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Type
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reactant
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Smiles
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N12CCCCCC2=NCCC1
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Name
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Quantity
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0.715 mL
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Type
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reactant
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Smiles
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BrCCC(C)C
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C(C)=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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partitioned between 10% aqueous ammonium chloride and dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer separated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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eluting with 1% methanol in dichloromethane
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=CC(N(C=C1)CCC(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.569 g | |
| YIELD: PERCENTYIELD | 42% | |
| YIELD: CALCULATEDPERCENTYIELD | 42.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
